Oral Cancer

Description

Oral cancer, a type of head and neck cancer, originates in the oral cavity, including the lips, tongue, gums, floor of the mouth, inner lining of the cheeks, and hard palate. It is predominantly squamous cell carcinoma. Risk factors include tobacco and alcohol use, human papillomavirus (HPV) infection, and prolonged sun exposure to the lips. Early detection is crucial for improved prognosis, often presenting as non-healing sores, white or red patches, or lumps in the mouth. Diagnosis involves biopsy, with treatment typically comprising surgery, radiation, and chemotherapy.